![molecular formula C7H11N3O2 B2443801 3-methyl-2-(4H-1,2,4-triazol-4-yl)butanoic acid CAS No. 1247634-81-6](/img/structure/B2443801.png)
3-methyl-2-(4H-1,2,4-triazol-4-yl)butanoic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Scientific Research Applications
Synthesis and Properties
Synthesis of Esters for Biological Activities : Esters of 2-(4-R-5-(thiophene-2-yl)-4H-1,2,4-triazoles-3-iltio)acetic acids, similar in structure to 3-methyl-2-(4H-1,2,4-triazol-4-yl)butanoic acid, have been synthesized and shown to exhibit analgesic, neuroleptic, diuretic, anti-inflammatory, and antimicrobial activities. They are also intermediates for the synthesis of various complex structures (Salionov, 2015).
Antioxidant Properties : Compounds derived from this compound, such as (2,4- and 3,4-dimethoxyphenyl)-1,2,4-triazoles, have been developed for their antioxidant properties, offering potential for medical applications (Dovbnya et al., 2022).
Coordination Polymers : Coordination polymers based on similar triazole compounds have been synthesized for applications in material science and catalysis, showcasing the structural versatility of triazole-based compounds (Yang et al., 2013).
Catalysis and Synthesis Methods
Continuous-Flow Synthesis : An efficient, sustainable method for synthesizing 2-(3-methyl-1H-1,2,4-triazol-1-yl) acetic acid, structurally related to this compound, has been developed under continuous-flow conditions. This approach enhances safety and yield, showing the potential of continuous-flow methods in synthesizing triazole derivatives (Tortoioli et al., 2020).
Catalytic Applications in Molybdenum Oxide Hybrids : 2-(4H-1,2,4-triazol-4-yl)acetic acid derivatives have been used as ligands in the development of MoO3 coordination hybrids. These hybrids demonstrate significant catalytic activity and potential in olefin epoxidation, bridging the benefits of both homogeneous and heterogeneous catalysis (Lysenko et al., 2021).
Molecular Docking and Biological Activity
- Molecular Docking Studies : Triazole derivatives, akin to this compound, have been synthesized and subjected to molecular docking studies. These studies suggest their potential influence on the kinase activity of anaplastic lymphoma, cyclooxygenase-2, and lanosterol-14-α-demethylase, indicating their relevance in drug discovery and pharmaceutical research (Hotsulia, 2019).
Mechanism of Action
Target of Action
Compounds with a similar 1,2,4-triazole structure have been found to exhibit cytotoxic activities against various tumor cell lines .
Mode of Action
The exact mode of action of 3-methyl-2-(4H-1,2,4-triazol-4-yl)butanoic acid is currently unknown due to the lack of specific studies on this compound . It is known that 1,2,4-triazole derivatives can interact with biological targets through hydrogen bonding, owing to the presence of nitrogen atoms in the triazole ring .
Biochemical Pathways
Related 1,2,4-triazole compounds have been shown to interfere with the function of various enzymes and receptors, thereby affecting multiple biochemical pathways .
Result of Action
Related 1,2,4-triazole compounds have been found to exhibit cytotoxic activities against various tumor cell lines .
Biochemical Analysis
Biochemical Properties
Triazole compounds, including 3-methyl-2-(4H-1,2,4-triazol-4-yl)butanoic acid, are capable of binding in the biological system with a variety of enzymes and receptors . This interaction is facilitated by their unique structure, which allows them to form hydrogen bonds and dipole interactions with biological receptors
Molecular Mechanism
Triazole compounds are known to exert their effects at the molecular level through various mechanisms, including binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression
Metabolic Pathways
Triazole compounds are known to interact with a variety of enzymes and cofactors
properties
IUPAC Name |
3-methyl-2-(1,2,4-triazol-4-yl)butanoic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H11N3O2/c1-5(2)6(7(11)12)10-3-8-9-4-10/h3-6H,1-2H3,(H,11,12) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LIBDYKLLDZPIMB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C(C(=O)O)N1C=NN=C1 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H11N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
169.18 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1247634-81-6 |
Source
|
Record name | 3-methyl-2-(4H-1,2,4-triazol-4-yl)butanoic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.